![molecular formula C12H15Cl2N3O3 B010039 alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone CAS No. 19819-41-1](/img/structure/B10039.png)
alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone
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Overview
Description
Alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone, also known as ANFH, is a chemical compound that has been used in scientific research due to its potential anti-cancer properties. ANFH was first synthesized in the 1960s and has since been studied extensively for its mechanism of action and potential applications in cancer treatment.
Mechanism of Action
The mechanism of action of alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone involves the formation of DNA adducts, which are covalent bonds between this compound and DNA molecules. These adducts can cause DNA damage and trigger apoptosis in cancer cells. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been shown to induce DNA damage and trigger apoptosis in cancer cells. In addition, this compound has been shown to inhibit the activity of topoisomerase II, which can lead to cell cycle arrest and apoptosis. This compound has also been shown to have anti-angiogenic effects, meaning that it can inhibit the growth of blood vessels that supply nutrients to tumors.
Advantages and Limitations for Lab Experiments
One advantage of using alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone in lab experiments is its potential as an anti-cancer agent. This compound has been shown to be effective against a variety of cancer cell lines, which makes it a promising candidate for further study. However, one limitation of using this compound is its potential toxicity. This compound can cause DNA damage and trigger apoptosis in healthy cells as well as cancer cells, which can limit its usefulness in clinical applications.
Future Directions
There are several potential future directions for research on alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone. One area of study could focus on developing new analogs of this compound that are less toxic and more selective for cancer cells. Another area of study could focus on combining this compound with other anti-cancer agents to enhance its effectiveness. Additionally, further research could be done to explore the potential use of this compound in combination with immunotherapy or other cancer treatments.
Synthesis Methods
The synthesis of alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone involves the reaction of alpha-methyl-5-nitro-2-furanacrolein with bis(2-chloroethyl)hydrazine. The reaction produces this compound as a yellow crystalline solid, which can be purified through recrystallization.
Scientific Research Applications
Alpha-Methyl-5-nitro-2-furanacrolein bis(2-chloroethyl)hydrazone has been studied for its potential as an anti-cancer agent. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has been shown to be effective against a variety of cancer cell lines, including leukemia, lymphoma, and breast cancer.
Properties
19819-41-1 | |
Molecular Formula |
C12H15Cl2N3O3 |
Molecular Weight |
320.17 g/mol |
IUPAC Name |
2-chloro-N-(2-chloroethyl)-N-[(E)-[(E)-4-(5-nitrofuran-2-yl)but-3-en-2-ylidene]amino]ethanamine |
InChI |
InChI=1S/C12H15Cl2N3O3/c1-10(15-16(8-6-13)9-7-14)2-3-11-4-5-12(20-11)17(18)19/h2-5H,6-9H2,1H3/b3-2+,15-10+ |
InChI Key |
QIDLRSBSRWJBMG-UHFFFAOYSA-N |
Isomeric SMILES |
C/C(=N\N(CCCl)CCCl)/C=C/C1=CC=C(O1)[N+](=O)[O-] |
SMILES |
CC(=NN(CCCl)CCCl)C=CC1=CC=C(O1)[N+](=O)[O-] |
Canonical SMILES |
CC(=NN(CCCl)CCCl)C=CC1=CC=C(O1)[N+](=O)[O-] |
synonyms |
α-Methyl-5-nitro-2-furanacrylaldehyde bis(2-chloroethyl)hydrazone |
Origin of Product |
United States |
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